Cas no 266306-18-7 (Methyl 3-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)propanoate)

Methyl 3-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)propanoate is a brominated aromatic compound featuring both a tert-butoxycarbonyl (Boc) protecting group and a methyl ester moiety. This intermediate is valuable in organic synthesis, particularly in peptide chemistry and pharmaceutical research, where the Boc group provides selective amine protection under mild conditions. The 4-bromophenyl substituent enhances reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Heck couplings. The methyl ester group offers versatility for hydrolysis or transesterification. Its stable crystalline form ensures ease of handling and storage. This compound is well-suited for applications requiring controlled deprotection and tailored modifications in complex molecular frameworks.
Methyl 3-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)propanoate structure
266306-18-7 structure
Product Name:Methyl 3-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)propanoate
CAS No:266306-18-7
MF:C15H20BrNO4
MW:358.227603912354
MDL:MFCD14636392
CID:2193904
PubChem ID:12967061
Update Time:2025-10-30

Methyl 3-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)propanoate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl 1-(methoxycarbonyl)-2-(4-bromophenyl)ethylcarbamate
    • methyl 3-(4-bromophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
    • Methyl 3-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)propanoate
    • 3-(4-BROMOPHENYL)-2-((TERT-BUTOXYCARBONYL)AMINO)PROPANOATE
    • tert-Butyl 1-(methoxycarbonyl)-2-(4-bromophenyl)(ethyl)carbamate
    • Boc-4-bromo-DL-phenylalanine methyl ester
    • (R)-Methyl 3-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)propanoate
    • (S)-Methyl 3-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)propanoate
    • FDFQRJWLHKSHPZ-UHFFFAOYSA-N
    • (S)-3-(4-Bromo-phenyl)-2-tert-butoxycarbonylamino-propionic acid methyl ester
    • (S)-3-(4-bromo-phenyl)-2-tert-butox ylcarbonylamino-propionic acid methyl ester
    • methyl (2S)-3-(4-bromophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
    • C90145
    • 266306-18-7
    • Phenylalanine, 4-bromo-N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
    • AS-72669
    • CS-0139540
    • FDFQRJWLHKSHPZ-LBPRGKRZSA-N
    • EN300-7398061
    • methyl (2S)-3-(4-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate
    • W11848
    • (S)-Methyl3-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)propanoate
    • methyl 4-bromo-N-(tert-butoxycarbonyl)-L-phenylalaninate
    • methyl (2s)-3-(4-bromophenyl)-2-[(tert-butoxycarbonyl)amino]propanoate
    • AKOS027439426
    • METHYL (S)-3-(4-BROMOPHENYL)-2-((TERT-BUTOXYCARBONYL)AMINO)PROPANOATE
    • SCHEMBL539217
    • N-Boc-4-Bromo-L-phenylalanine methyl ester
    • MFCD14636392
    • (S)-Methyl 3-(4-bromophenyl)-2-((t-butoxycarbonyl)amino)propanoate (Boc-L-Phe(4-Br)-OMe)
    • MDL: MFCD14636392
    • Inchi: 1S/C15H20BrNO4/c1-15(2,3)21-14(19)17-12(13(18)20-4)9-10-5-7-11(16)8-6-10/h5-8,12H,9H2,1-4H3,(H,17,19)
    • InChI Key: FDFQRJWLHKSHPZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CC(C(=O)OC)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 357.05757g/mol
  • Monoisotopic Mass: 357.05757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 64.599

Methyl 3-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)propanoate Pricemore >>

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Additional information on Methyl 3-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)propanoate

Methyl 3-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)propanoate (CAS No. 266306-18-7)

Methyl 3-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)propanoate is a versatile organic compound with the CAS registry number 266306-18-7. This compound is widely recognized in the fields of organic chemistry, pharmaceuticals, and agrochemicals due to its unique structural properties and functional groups. The molecule consists of a methyl ester group, a 4-bromophenyl substituent, and a tert-butoxycarbonyl (Boc) protected amino group, making it a valuable intermediate in the synthesis of various bioactive compounds.

Recent advancements in chemical synthesis have highlighted the importance of Methyl 3-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)propanoate as a key intermediate in the development of peptide-based drugs. The presence of the Boc group allows for precise control over the reactivity of the amino functionality during multi-step synthesis processes. This feature is particularly advantageous in peptide coupling reactions, where controlled deprotection is essential for achieving desired stereochemistry and sequence specificity.

One of the most notable applications of this compound is its role in the synthesis of α-amino acids, which are fundamental building blocks in peptide chemistry. The 4-bromophenyl group introduces electronic and steric effects that can be exploited to modulate the reactivity of the molecule during various transformations. Recent studies have demonstrated that this compound can be efficiently converted into biologically active peptides with potential applications in cancer therapy and infectious disease treatment.

In addition to its role in peptide synthesis, Methyl 3-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)propanoate has also been explored as an intermediate in the preparation of agrochemicals. Its ability to undergo diverse transformations, such as alkylation, acylation, and cross-coupling reactions, makes it a valuable precursor for designing herbicides and insecticides with enhanced efficacy and selectivity.

The synthesis of this compound typically involves multi-step procedures that emphasize the importance of protecting groups in organic chemistry. The use of the Boc group ensures that the amino functionality remains inert during early stages of synthesis, allowing for selective modifications at other positions within the molecule. Recent optimizations in synthetic protocols have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

From an analytical standpoint, Methyl 3-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)propanoate has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These studies have provided detailed insights into its molecular structure, confirming the presence of all functional groups and their relative positions within the molecule.

In conclusion, Methyl 3-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)propanoate (CAS No. 266306-18-7) stands out as a critical intermediate in modern organic synthesis. Its unique combination of functional groups and structural features makes it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow further.

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